Cas no 61773-04-4 (Benzo[h]quinoline, 4-chloro-2-methyl-)

• Product Name: Benzo[h]quinoline, 4-chloro-2-methyl-
• CAS No: 61773-04-4
• MF: C₁₄H₁₀ClN
• MW: 227.688902378082
• CID: 466662
• PubChem ID: 1103417
• Update Time: 2025-04-19

Benzo[h]quinoline, 4-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinoline, 4-chloro-2-methyl-
• 4-chloro-2-methylbenzo[h]quinoline
• 61773-04-4
• CHEMBL1578024
• SMR000287893
• MLS000708426
• AG-690/11152028
• AKOS000507486
• HMS2704G08
• DTXSID90360347

• Inchi： 1S/C14H10ClN/c1-9-8-13(15)12-7-6-10-4-2-3-5-11(10)14(12)16-9/h2-8H,1H3
• InChI Key： QKNAHWOMKABMNL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 227.0503
• Monoisotopic Mass: 227.050177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 4.5